![molecular formula C34H68O2 B1193153 Lanolin CAS No. 8006-54-0](/img/structure/B1193153.png)
Lanolin
Overview
Description
Lanolin is a waxy substance that sheep naturally produce to protect their wool . Because this compound’s properties are similar to those of the sebum (oil) secreted by human skin, it is a popular ingredient in moisturizers, hair care products, and soaps . It is also widely promoted as a natural remedy for sore nipples due to breastfeeding .
Synthesis Analysis
This compound is a natural by-product of the shearing of sheep . The main aim of a study was to evaluate and assess a protocol for the fractioning of fatty acids from this compound, alongside the design of a new and rapid quantitative GC-MS method for the derivatization of free fatty acids in fat mixtures .
Molecular Structure Analysis
This compound is a complex mixture of 33 high molecular weight alcohols and 36 fatty acids, including Cholesterol . It also contains about 5% free alcohols and free acids .
Chemical Reactions Analysis
This compound is used on the skin to treat or prevent minor skin irritations such as blisters, burns, dry skin, and diaper rash .
Physical And Chemical Properties Analysis
This compound is soft to brittle, with a specific gravity of about 0.95 and a melting point of more than 140° F (60° C), and it consists mainly of free cerotic acid and myricin (myricyl palmitate), with some high-carbon paraffins . Although insoluble in water, it can be dissolved in such substances as carbon tetrachloride, chloroform, or warm ether .
Scientific Research Applications
Pharmaceuticals and Cosmetics : Lanolin is extensively used in pharmaceuticals and cosmetics due to its mixture of naturally formed esters derived from higher alcohols and fatty acids. It possesses desirable physical characteristics and is considered inert towards many substances, making it suitable for formulations in these industries (Schlossman & Mccarthy, 1978).
Extraction from Wool Scour Wastes : A method has been developed for the extraction of wool wax (from which this compound is obtained) using supercritical fluids. This technique could be a potential alternative to traditional extraction methods like Soxhlet extraction, which are more time-consuming and solvent-intensive (López‐Mesas et al., 2005).
Plant Growth Studies : this compound has been used as a diluent for applying growth substances to plants in various bioassays. Its physical properties and inertness toward plant tissues make it suitable for such applications (Redemann, Wittwer & Sell, 1950).
Corrosion Inhibition : this compound has been used as a temporary coating for corrosion inhibition of steel. Studies indicate that the addition of certain inhibitors to this compound-based solutions can enhance its protection efficiency against aggressive media (Ghobadi et al., 2021).
Pesticide Residue Analysis : A study on this compound (wool wax) analyzed the presence of organophosphorus pesticide residues using gas chromatography-tandem mass spectrometry. This highlights this compound's relevance in industries with direct human contact, like food and cosmetics (Gupta et al., 2022).
Biomedical Applications : this compound and its derivatives have been evaluated for their potential in biomedical applications. For example, irradiated lanoline has been studied for its use in medical treatments due to its beneficial medicinal effects and melting point near normal human body temperature (Hanzlíková et al., 2015).
Skin Care and Healing : this compound has been used for its emollient properties in treating skin conditions such as eczema and nipple trauma during breastfeeding. Hypoallergenic forms of this compound, like Medilan, have shown almost zero sensitization, making them valuable in emollient therapy (Stone, 2000; Vieira et al., 2017).
Mechanism of Action
Target of Action
Stearyl palmitate has been identified as a multi-target inhibitor against breast cancer . The primary targets of this compound are the HER-2, MEK-1, and PARP-1 proteins . These proteins play crucial roles in cell growth, differentiation, and survival, and their dysregulation is often associated with the development of cancer .
Mode of Action
It is believed to interact with its targets (her-2, mek-1, and parp-1 proteins) and inhibit their function . This inhibition can lead to a decrease in cell proliferation and an increase in cell death, thereby reducing the growth of cancer cells .
Result of Action
The result of stearyl palmitate’s action is a reduction in the growth of cancer cells. In vitro studies have shown that stearyl palmitate has selective cytotoxicity towards breast cancer cells . Additionally, in vivo studies in zebrafish have demonstrated a reduction in tumor size following treatment with stearyl palmitate .
Future Directions
Lanolin is classified as an occlusive moisturizer . This means it works by reducing water loss from the skin, similar to petroleum jelly . While petroleum can reduce the evaporation of skin’s moisture by 98%, this compound reduces it by between 20% and 30% . Therefore, it is expected that this compound will continue to be used in a wide variety of over-the-counter (OTC) products .
Biochemical Analysis
Biochemical Properties
Lanolin plays a significant role in biochemical reactions, particularly in the protection and treatment of human skin. It interacts with various enzymes, proteins, and other biomolecules. For instance, this compound’s hydrophobic nature allows it to form a barrier on the skin, which can interact with skin proteins such as keratin. This interaction helps in maintaining skin hydration and integrity . Additionally, this compound’s components, such as sterol esters, can interact with enzymes involved in lipid metabolism, aiding in the repair and regeneration of the skin barrier .
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. It influences cell function by enhancing skin hydration and promoting the healing of damaged skin cells. This compound can impact cell signaling pathways by modulating the activity of proteins involved in skin barrier function, such as filaggrin and involucrin . Furthermore, this compound’s moisturizing properties can affect gene expression related to skin hydration and repair, leading to improved cellular metabolism and overall skin health .
Molecular Mechanism
The mechanism of action of this compound involves several molecular interactions. This compound exerts its effects by forming a protective barrier on the skin, which prevents water loss and shields the skin from external irritants . At the molecular level, this compound’s components, such as sterol esters, can bind to skin lipids and proteins, enhancing their stability and function . This compound also has enzyme-inhibiting properties, which can reduce inflammation and promote skin healing by modulating the activity of enzymes involved in inflammatory pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This compound is relatively stable, but its efficacy can be influenced by factors such as temperature and exposure to light . Over time, this compound may undergo degradation, leading to a reduction in its moisturizing and protective properties. Long-term studies have shown that this compound can maintain its beneficial effects on cellular function, such as promoting skin hydration and repair, even after prolonged use .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to effectively moisturize and protect the skin without causing adverse effects . At high doses, this compound can cause skin irritation and allergic reactions in some animals . Threshold effects have been observed, where a certain dosage level is required to achieve the desired moisturizing and protective effects without causing toxicity .
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to lipid metabolism. This compound’s components, such as sterol esters, can interact with enzymes like lipases and esterases, which are involved in the breakdown and synthesis of lipids . These interactions can influence metabolic flux and alter metabolite levels, contributing to the repair and maintenance of the skin barrier .
Transport and Distribution
This compound is transported and distributed within cells and tissues through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . Once inside the cells, this compound can accumulate in specific compartments, such as the lipid bilayer of the cell membrane, where it exerts its moisturizing and protective effects .
Subcellular Localization
The subcellular localization of this compound is primarily within the lipid bilayer of the cell membrane and other lipid-rich compartments . This compound’s components can be directed to specific compartments through targeting signals and post-translational modifications . This localization is crucial for its activity and function, as it allows this compound to effectively interact with skin lipids and proteins, enhancing their stability and function .
Properties
IUPAC Name |
octadecyl hexadecanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h3-33H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BILPUZXRUDPOOF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H68O2 | |
Record name | STEARYL PALMITATE | |
Source | CAMEO Chemicals | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0026048 | |
Record name | Octadecyl hexadecanoate | |
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Molecular Weight |
508.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Stearyl palmitate appears as white crystals or flakes. (NTP, 1992), Liquid; Other Solid, Yellowish-white to yellowish-brown semisolid; [HSDB] Yellow paste; [Aldrich MSDS] | |
Record name | STEARYL PALMITATE | |
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Record name | Hexadecanoic acid, octadecyl ester | |
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Record name | Lanolin | |
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Record name | Lanolin | |
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Flash Point |
460 °F (238 °C) (Closed cup) | |
Record name | LANOLIN | |
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Solubility |
less than 1 mg/mL at 70 °F (NTP, 1992), insoluble, Sparingly soluble in cold, more in hot alcohol; freely soluble in chloroform, ether, Practically insoluble in water | |
Record name | STEARYL PALMITATE | |
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Record name | Lanolin | |
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Record name | LANOLIN | |
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Density |
Specific gravity: 0.935 at 25 °C | |
Record name | LANOLIN | |
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Mechanism of Action |
Lanolin is an emollient. Emollients soften the skin by forming an occlusive oil film on the stratum corneum layer of the epithelium, thus decreasing the transepidermal water loss. | |
Record name | Lanolin | |
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Impurities |
Lanolin and related materials may contain additives and contaminants which may vary widely. These include detergents and the antioxidants BHT and alpha-tocopherol. Chlorophyll, pesticides from the fleece, and trace metals such as copper, nickel, and chromium might also be present. | |
Record name | LANOLIN | |
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Color/Form |
Translucent, pale yellow, soft tenacious solid | |
CAS No. |
2598-99-4, 100231-75-2, 8006-54-0 | |
Record name | STEARYL PALMITATE | |
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Record name | Stearyl palmitate | |
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Record name | Octadecyl palmitate | |
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Record name | Lanolin | |
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Record name | STEARYL PALMITATE | |
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Melting Point |
131.9 to 133.3 °F (NTP, 1992), 38-44, 38-42 °C, Almost odorless, pale yellow, soft, unctuous solid. MP: 36 °C; specific gravity: 0.935 at 25 °C. Iodine no. 27. Hydroxyl no. 2. Soluble in mineral oils, in some vegetable oils. Readily decomposed in oil-in-water emulsions. /Acetylated lanolin/ | |
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Record name | Lanolin | |
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Synthesis routes and methods
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